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Compound of Interest

3-[Acetyl(methyl)amino]propanoic
Compound Name: o
aci

Cat. No.: B1332143

Researchers and laboratory professionals must adhere to strict protocols for the disposal of
chemical waste to ensure personnel safety and environmental compliance. This document
provides a detailed operational plan for the proper disposal of 3-
[Acetyl(methyl)amino]propanoic acid (CAS Number: 58706-66-4). The primary source of
information for chemical handling and disposal is the Safety Data Sheet (SDS) provided by the
manufacturer.

Chemical and Physical Properties

A summary of the known quantitative data for 3-[Acetyl(methyl)amino]propanoic acid is
presented below. This information is crucial for a preliminary assessment of its potential
hazards.
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Property Value

CAS Number 58706-66-4[1][2][3][41[5]

Molecular Formula C6H11INOI[1][2][3]I5]

Molecular Weight 145.16 g/mol [1][2][3]

Physical Form Solid[2][3][5]

Purity 95%[2][3][5]

GHS Hazard Statements H319: Causes serious eye irritation[2]

Pre-Disposal Safety and Handling

Before initiating any disposal procedures, ensure that appropriate personal protective
equipment (PPE) is worn, including safety glasses or goggles and gloves. Handle the chemical
in a well-ventilated area to avoid inhalation of any dust.

Step-by-Step Disposal Protocol

The following procedural guidance is based on available data suggesting that 3-
[Acetyl(methyl)amino]propanoic acid is not classified as hazardous material for
transportation.[2] However, final disposal methods must be in accordance with local, state, and
federal regulations, and confirmed with your institution's Environmental Health and Safety
(EHS) department.

o Consult the Safety Data Sheet (SDS): The SDS for the specific product you are using is the
most critical document for determining the correct disposal method. Section 13 of the SDS
will provide specific disposal considerations.

» Hazard Assessment: Based on available information, 3-[Acetyl(methyl)amino]propanoic
acid is an eye irritant.[2] It is essential to determine if the waste is considered hazardous by
the Environmental Protection Agency (EPA) or local authorities. A waste is typically classified
as hazardous if it exhibits characteristics of ignitability, corrosivity, reactivity, or toxicity.

» Non-Hazardous Waste Disposal: If the SDS and your institution's EHS office confirm that the
chemical is non-hazardous, it may be permissible to dispose of it as a non-hazardous solid
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waste.[6][7]

o Solid Waste: Place the solid chemical in a securely sealed, clearly labeled container. The
label should indicate the contents ("3-[Acetyl(methyl)amino]propanoic acid, non-
hazardous waste") and the date. Do not dispose of this directly into regular laboratory
trash cans that are handled by custodial staff.[6] Follow your institution's procedure for
placing it in the appropriate dumpster for non-hazardous solid waste.[6]

o Agueous Solutions: For dilute aqueous solutions of non-hazardous chemicals, drain
disposal may be an option, but this requires explicit approval from your EHS department
and knowledge of local wastewater regulations.[6][8][9] Generally, drain disposal is only
permitted for small quantities of substances that are readily biodegradable and do not
pose an environmental threat.

e Hazardous Waste Disposal: If the chemical is determined to be hazardous waste by the SDS
or your EHS department, it must be disposed of through a licensed hazardous waste
contractor.

o Package the waste in a compatible, sealed, and properly labeled container.

o The label must include the words "Hazardous Waste," the chemical name, and the
associated hazards.[10]

o Store the container in a designated Satellite Accumulation Area (SAA) until it is collected
by EHS or a certified waste disposal company.[10][11]

o Empty Containers: Empty containers that held 3-[Acetyl(methyl)amino]propanoic acid
should be managed as well. If the chemical is non-hazardous, the container can often be
disposed of in the regular trash after the label has been defaced.[6] If the chemical is
deemed hazardous, the container may need to be triple-rinsed, with the rinsate collected as
hazardous waste.[12]

Experimental Protocols

This document provides operational guidance and does not cite specific experimental protocols
that would require detailed methodologies.
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Disposal Decision Workflow

The following diagram illustrates the logical steps for determining the appropriate disposal
route for a laboratory chemical such as 3-[Acetyl(methyl)amino]propanoic acid.
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Figure 1. Disposal Decision Workflow for 3-[Acetyl(methyl)amino]propanoic Acid

Start: Have 3-[Acetyl(methyl)amino]propanoic acid for disposal

'

Consult the manufacturer's Safety Data Sheet (SDS)

i

Is the chemical classified as hazardous waste in the SDS or by EHS?

jure

Manage as Hazardous Waste Consult Institutional Environmental Health & Safety (EHS) for confirmation.

Package in a compatible, sealed container.
Label clearly with 'Hazardous Waste' and contents.

Dispose of as non-hazardous solid waste per institutional guidelines.

Place in a sealed, labeled container.

Store in a designated Satellite Accumulation Area (SAA).

'

Arrange for pickup by EHS or a licensed disposal company.

End of Process
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Caption: Disposal Decision Workflow for 3-[Acetyl(methyl)amino]propanoic Acid

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1332143?utm_src=pdf-body-img
https://www.benchchem.com/product/b1332143?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1332143?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Disclaimer: The information provided here is for guidance purposes only. The overriding
principle is that no chemical disposal should be undertaken without a clear plan that is in full
compliance with institutional policies and all applicable regulations.[13] Always consult with
your institution's Environmental Health and Safety (EHS) department to ensure proper disposal
procedures are followed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Guidance for the Disposal of 3-
[Acetyl(methyl)amino]propanoic Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1332143#3-acetyl-methyl-amino-propanoic-acid-
proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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